molecular formula C20H24N2O4 B5753215 1,1'-[1,4-butanediylbis(oxy-4,1-phenylene)]diethanone dioxime

1,1'-[1,4-butanediylbis(oxy-4,1-phenylene)]diethanone dioxime

Cat. No. B5753215
M. Wt: 356.4 g/mol
InChI Key: MJJDFLFPCWXBJH-YHARCJFQSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,1'-[1,4-butanediylbis(oxy-4,1-phenylene)]diethanone dioxime, also known as BDPD, is a chemical compound that is used in scientific research. This compound is a dioxime derivative of 1,4-butanediylbis(oxy-4,1-phenylene) diacetate. BDPD has been found to have potential applications in the field of medical research, particularly in the area of cancer treatment.

Mechanism of Action

The mechanism of action of 1,1'-[1,4-butanediylbis(oxy-4,1-phenylene)]diethanone dioxime in cancer cells involves the inhibition of the PI3K/Akt/mTOR pathway. This pathway is known to be involved in the regulation of cell growth and proliferation. 1,1'-[1,4-butanediylbis(oxy-4,1-phenylene)]diethanone dioxime has been found to inhibit the activation of Akt and mTOR, which leads to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects
1,1'-[1,4-butanediylbis(oxy-4,1-phenylene)]diethanone dioxime has been found to have a number of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspases. 1,1'-[1,4-butanediylbis(oxy-4,1-phenylene)]diethanone dioxime has also been found to induce cell cycle arrest in cancer cells by regulating the expression of cell cycle regulatory proteins. Additionally, 1,1'-[1,4-butanediylbis(oxy-4,1-phenylene)]diethanone dioxime has been found to inhibit angiogenesis, which is the process by which new blood vessels are formed.

Advantages and Limitations for Lab Experiments

One advantage of using 1,1'-[1,4-butanediylbis(oxy-4,1-phenylene)]diethanone dioxime in lab experiments is that it has been found to exhibit anti-cancer properties in various cancer cell lines. This makes it a potential candidate for the development of new cancer treatments. However, one limitation of using 1,1'-[1,4-butanediylbis(oxy-4,1-phenylene)]diethanone dioxime in lab experiments is that it has not yet been tested in clinical trials. Therefore, its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for the research on 1,1'-[1,4-butanediylbis(oxy-4,1-phenylene)]diethanone dioxime. One direction is to conduct further studies to determine the safety and efficacy of 1,1'-[1,4-butanediylbis(oxy-4,1-phenylene)]diethanone dioxime in humans. Another direction is to investigate the potential of 1,1'-[1,4-butanediylbis(oxy-4,1-phenylene)]diethanone dioxime as a combination therapy with other anti-cancer drugs. Additionally, further studies could be conducted to investigate the mechanism of action of 1,1'-[1,4-butanediylbis(oxy-4,1-phenylene)]diethanone dioxime in cancer cells. Finally, research could be conducted to investigate the potential of 1,1'-[1,4-butanediylbis(oxy-4,1-phenylene)]diethanone dioxime as a treatment for other diseases, such as neurodegenerative diseases.

Synthesis Methods

The synthesis of 1,1'-[1,4-butanediylbis(oxy-4,1-phenylene)]diethanone dioxime involves a multi-step process that includes the reaction of 1,4-butanediol, 4-nitrophenol, and ethyl chloroacetate to form 1,4-butanediylbis(oxy-4,1-phenylene) diacetate. This intermediate compound is then reacted with hydroxylamine hydrochloride to form 1,1'-[1,4-butanediylbis(oxy-4,1-phenylene)]diethanone dioxime.

Scientific Research Applications

1,1'-[1,4-butanediylbis(oxy-4,1-phenylene)]diethanone dioxime has been shown to have potential applications in the field of cancer research. It has been found to exhibit anti-cancer properties in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. 1,1'-[1,4-butanediylbis(oxy-4,1-phenylene)]diethanone dioxime has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest.

properties

IUPAC Name

(NE)-N-[1-[4-[4-[4-[(E)-N-hydroxy-C-methylcarbonimidoyl]phenoxy]butoxy]phenyl]ethylidene]hydroxylamine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H24N2O4/c1-15(21-23)17-5-9-19(10-6-17)25-13-3-4-14-26-20-11-7-18(8-12-20)16(2)22-24/h5-12,23-24H,3-4,13-14H2,1-2H3/b21-15+,22-16+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MJJDFLFPCWXBJH-YHARCJFQSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=NO)C1=CC=C(C=C1)OCCCCOC2=CC=C(C=C2)C(=NO)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C/C(=N\O)/C1=CC=C(C=C1)OCCCCOC2=CC=C(C=C2)/C(=N/O)/C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H24N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

356.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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